Cas no 3173-02-2 ((+)-Oxypeucedanin)
(+)-Oxypeucedanin structure
Product Name:(+)-Oxypeucedanin
CAS No:3173-02-2
MF:C16H14O5
MW:286.279365062714
CID:318599
PubChem ID:928465
Update Time:2024-02-29
(+)-Oxypeucedanin Chemical and Physical Properties
Names and Identifiers
-
- 7H-Furo[3,2-g][1]benzopyran-7-one,4-[[(2R)-3,3-dimethyl-2-oxiranyl]methoxy]-
- 7H-Furo[3,2-g][1]benzopyran-7-one,4-(2,3-epoxy-3-methylbutoxy)-, (R)-(+)- (8CI); 7H-Furo[3,2-g][1]benzopyran-7-one,4-[(3,3-dimethyloxiranyl)methoxy]-, (R)-; 7H-Furo[3,2-g][1]benzopyran-7-one,4-[[(2R)-3,3-dimethyloxiranyl]methoxy]- (9CI); Prangolarin (7CI); (+)-Oxypeucedanin
- (+)-Oxypeucedanin
- Oxypeucedanin
- Prangolarlin
- (+)-Prangolarin
- MLS000574915
- HMS2224M16
- SMR000156208
- Q27138810
- 7H-Furo(3,2-g)(1)benzopyran-7-one, 4-((3,3-dimethyloxiranyl)methoxy)-, (R)-
- OXYPEUCEDANIN, (+)-
- HSDB 8480
- DTXSID601346554
- PRANGOLARIN
- YMX5YR54P9
- 4-(((2R)-3,3-DIMETHYL-2-OXIRANYL)METHOXY)-7H-FURO(3,2-G)(1)BENZOPYRAN-7-ONE
- 7H-FURO(3,2-G)(1)BENZOPYRAN-7-ONE, 4-(((2R)-3,3-DIMETHYL-2-OXIRANYL)METHOXY)-
- 3173-02-2
- UNII-YMX5YR54P9
- CHEBI:70473
- (R)-(+)-OXYPEUCEDANIN
- NCGC00247534-01
- CHEMBL1609439
- Oxypeucedanin, (R)-
-
- Inchi： 1S/C16H14O5/c1-16(2)13(21-16)8-19-15-9-3-4-14(17)20-12(9)7-11-10(15)5-6-18-11/h3-7,13H,8H2,1-2H3/t13-/m1/s1
- InChI Key： QTAGQHZOLRFCBU-CYBMUJFWSA-N
- SMILES： O1[C@H](COC2=C3C=CC(=O)OC3=CC3=C2C=CO3)C1(C)C
Computed Properties
- Exact Mass: 286.08412354g/mol
- Monoisotopic Mass: 286.08412354g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 471
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 61.2
- XLogP3: 2.6
(+)-Oxypeucedanin Related Literature
-
Qian Zhang,Chengning Tan,Liang Cai,Fangbo Xia,Die Gao,Fengqing Yang,Hua Chen,Zhining Xia Food Funct. 2018 9 2762
-
2. Organic chemistry
-
Otto Sticher Nat. Prod. Rep. 2008 25 517
-
Derek R. Boyd,Narain D. Sharma,Pui L. Loke,John F. Malone,W. Colin McRoberts,John T. G. Hamilton Chem. Commun. 2002 3070
-
Sonda Ammar,María del Mar Contreras,Olfa Belguith-Hadrich,Mohamed Bouaziz,Antonio Segura-Carretero RSC Adv. 2015 5 20035
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